Cas no 99047-04-8 (1-(Chloromethyl)-3-propoxybenzene)

• Product Name: 1-(Chloromethyl)-3-propoxybenzene
• CAS No: 99047-04-8
• MF: C₁₀H₁₃ClO
• MW: 184.662622213364
• CID: 2103598
• Update Time: 2023-08-03

1-(Chloromethyl)-3-propoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(chloromethyl)-3-propoxyBenzene
• 1-(Chloromethyl)-3-propoxybenzene

• Inchi： 1S/C10H13ClO/c1-2-6-12-10-5-3-4-9(7-10)8-11/h3-5,7H,2,6,8H2,1H3
• InChI Key： PTMGPXXCEYDJFZ-UHFFFAOYSA-N
• SMILES： ClCC1=CC=CC(=C1)OCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 116
• XLogP3: 3.3
• Topological Polar Surface Area: 9.2